2-Amino-5-{[(6-methylpyridin-2-yl)amino]methyl}phenol

• CAS No.: 920511-89-3
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol
• IUPAC Name: 2-amino-5-[[(6-methylpyridin-2-yl)amino]methyl]phenol
• InChI: InChI=1S/C13H15N3O/c1-9-3-2-4-13(16-9)15-8-10-5-6-11(14)12(17)7-10/h2-7,17H,8,14H2,1H3,(H,15,16)
• InChI Key: BJUWBURQAGSCDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NCC2=CC(=C(C=C2)N)O

Description

2-Amino-5-{[(6-methylpyridin-2-yl)amino]methyl}phenol is an organic compound that features both amino and phenol functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-{[(6-methylpyridin-2-yl)amino]methyl}phenol typically involves the reaction of 2-amino-5-methylphenol with 6-methylpyridin-2-ylamine. The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the formation of the desired product. The reaction conditions may include specific temperatures, solvents, and pH levels to optimize yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for efficiency and cost-effectiveness. This could include the use of continuous flow reactors and automated systems to ensure consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-{[(6-methylpyridin-2-yl)amino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines or alcohols. Substitution reactions can result in various derivatives depending on the substituent introduced .

Scientific Research Applications

2-Amino-5-{[(6-methylpyridin-2-yl)amino]methyl}phenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-5-{[(6-methylpyridin-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-5-methylphenol
• 6-Methylpyridin-2-ylamine
• 2-Amino-6-methylpyridine
• 5-Amino-2-methylpyridine

Uniqueness

2-Amino-5-{[(6-methylpyridin-2-yl)amino]methyl}phenol is unique due to its specific structure, which combines the properties of both amino and phenol groups. This allows it to participate in a wide range of chemical reactions and makes it a versatile compound for various applications .